Cas no 24311-40-8 (Benzenesulfonic acid,2-amino-4-nitro-)
24311-40-8 structure
Product Name:Benzenesulfonic acid,2-amino-4-nitro-
CAS No:24311-40-8
MF:C6H6N2O5S
MW:218.187240123749
CID:277684
PubChem ID:90464
Update Time:2025-04-19
Benzenesulfonic acid,2-amino-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,2-amino-4-nitro-
- 2-amino-4-nitrobenzenesulfonic acid
- YMJXNYUOEJPKHH-UHFFFAOYSA-N
- 4-Nitro-o-sulfanilic acid
- SCHEMBL1485915
- 1-Nitro-3-aminobenzol-4-sulfosaure
- 24311-40-8
- DTXSID30179051
- 4-NITRO-2-AMINOBENZENESULFONICACID
- AKOS015967350
-
- Inchi: 1S/C6H6N2O5S/c7-5-3-4(8(9)10)1-2-6(5)14(11,12)13/h1-3H,7H2,(H,11,12,13)
- InChI Key: YMJXNYUOEJPKHH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1N)[N+](=O)[O-])(=O)(=O)O
Computed Properties
- Exact Mass: 218
- Monoisotopic Mass: 218
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135A^2
- XLogP3: 0.4
Experimental Properties
- Density: 1.727
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.662
Benzenesulfonic acid,2-amino-4-nitro- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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